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Compound of Interest

Compound Name: Guanylurea phosphate

Cat. No.: B3028872

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the flame retardant mechanism of
guanylurea phosphate (GUP). It delves into the chemical and physical processes that impart
flame retardancy to various materials, supported by experimental data and detailed
methodologies.

Introduction to Guanylurea Phosphate as a Flame
Retardant

Guanylurea phosphate (GUP) is a halogen-free, nitrogen-phosphorus-based flame retardant
that has garnered significant interest due to its effectiveness in a variety of materials,
particularly cellulosic substrates like wood and cotton. Its mechanism of action is multifaceted,
involving processes in both the condensed (solid) and gas phases during combustion. GUP's
efficacy can be further enhanced through synergistic combinations with other flame retardants,
such as boric acid.

Synthesis of Guanylurea Phosphate

The primary industrial synthesis of guanylurea phosphate involves the reaction of
dicyandiamide with phosphoric acid in an aqueous solution.[1] This method is favored for its
simplicity and high yield.
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Experimental Protocol: Synthesis of Guanylurea
Phosphate

Materials:

e Dicyandiamide

e Phosphoric acid (85%)
o Purified water

Procedure:

Dicyandiamide and purified water are mixed in a reactor with a mass ratio of approximately
1.2 to 1:4.[2]

o The mixture is heated to between 80°C and 100°C with continuous stirring until the
dicyandiamide is completely dissolved.[2]

e Phosphoric acid is then slowly added dropwise to the solution. The molar ratio of
dicyandiamide to phosphoric acid is typically maintained between 0.8:1 and 1.3:1.[1]

e The reaction temperature is maintained for a period of time, typically around 8 hours, to
ensure the reaction goes to completion.[2]

e The solution is then cooled to below 20°C to allow for the crystallization of guanylurea
phosphate.[2]

e The resulting crystals are separated by centrifugation, washed with ethanol, and then dried
to yield the final product.[2]

Flame Retardant Mechanism

The flame retardant action of GUP is a complex process that occurs upon heating, involving
thermal decomposition and subsequent interactions with the combustible material. This
mechanism can be broadly categorized into condensed phase and gas phase actions.
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Thermal Decomposition of Guanylurea Phosphate

Thermogravimetric analysis (TGA) shows that GUP is stable up to approximately 200°C. Above
this temperature, it undergoes a multi-stage decomposition process. The initial decomposition
involves the cleavage of the phosphate and urea groups, leading to the formation of several
key products that contribute to its flame retardancy.

Condensed Phase Mechanism

In the condensed phase, GUP's primary role is to promote the formation of a protective char
layer on the surface of the material. This char layer acts as a physical barrier, insulating the
underlying material from the heat of the flame and limiting the release of flammable volatile
compounds.

The key steps in the condensed phase mechanism are:

o Formation of Polyphosphoric Acid: Upon heating, the phosphate groups in GUP polymerize
to form polyphosphoric acid.

o Dehydration and Carbonization: Polyphosphoric acid is a strong dehydrating agent. It
catalyzes the dehydration of cellulosic materials, promoting the removal of water and
accelerating the formation of a stable carbonaceous char.[3]

o Formation of a Protective Layer: The resulting char layer is often dense and compact,
effectively shielding the substrate from further combustion.[4] The presence of phosphorus in
the char can also form a glassy, protective film of polyphosphate, further restricting oxygen
access.[4]

Gas Phase Mechanism

In the gas phase, the decomposition of GUP releases non-combustible gases that dilute the
flammable volatiles and oxygen in the surrounding atmosphere, thereby inhibiting the
combustion process.

The key aspects of the gas phase mechanism are:

» Release of Non-Combustible Gases: The decomposition of the guanylurea portion of the
molecule releases inert gases such as ammonia (NHs) and carbon dioxide (COz). These
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gases dilute the fuel and oxygen concentration in the flame, reducing the combustion
efficiency.[5]

e Radical Scavenging: Phosphorus-containing radicals (such as PO¢) can be released into the
gas phase. These radicals can act as scavengers, terminating the chain reactions of highly
reactive He and OHe radicals that are essential for sustained combustion.[4]
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Experimental Evaluation of Flame Retardancy

The flame retardant properties of GUP are typically evaluated using a variety of analytical
techniques.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to
determine the thermal stability and decomposition profile of GUP and GUP-treated materials.

Experimental Protocol: Thermogravimetric Analysis

e Instrument: A thermogravimetric analyzer.

o Sample: 5-10 mg of GUP powder or finely ground GUP-treated material.
e Crucible: Alumina or platinum crucible.

o Atmosphere: Typically nitrogen or air, with a flow rate of 20-50 mL/min.

o Heating Program: A linear heating rate, commonly 10°C/min or 20°C/min, from room
temperature to 600-800°C.

o Data Collected: Mass loss versus temperature (TGA curve) and the derivative of mass loss
versus temperature (DTG curve).

Cone Calorimetry

Cone calorimetry is one of the most important bench-scale tests for evaluating the fire behavior
of materials. It measures parameters such as the heat release rate (HRR), time to ignition
(TTI), and total heat released (THR).

Experimental Protocol: Cone Calorimetry
e Instrument: A cone calorimeter according to ISO 5660 or ASTM E1354 standards.

e Sample: 100 mm x 100 mm x (thickness of material) specimens.
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e Heat Flux: Samples are exposed to a constant external heat flux, typically 35 kW/mz2 or 50
KW/m2.[6]

e Orientation: Samples are usually tested in the horizontal orientation.

o Data Collected: Heat release rate (HRR), peak heat release rate (pHRR), total heat release
(THR), time to ignition (TTI), mass loss rate (MLR), and smoke production rate (SPR).[6][7]
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Data Presentation

The following tables summarize quantitative data from studies on GUP-treated materials.

Table 1: Cone Calorimetry Data for Wood Treated with Guanylurea Phosphate

pHRR THR Char Yield
Treatment TTI (s) Reference
(kWIm?) (MJIm?) (%)
Untreated
, 454.8 - - - [4]
Pine
Furfurylated
) 264.9 - - - [4]
Pine + GUP
Untreated
115.3 - 16.4 [6]
Wood
GUP Treated
59.0 - 21.8 [6]
Wood

Table 2: Synergistic Effect of GUP and Boric Acid (BA) on Wood

Treatment PHRR (kW/m?) THR (MJ/m?) Mass Loss (%) Reference
Untreated Wood 250 70 85 [3]
GUP 200 55 80 [3]
Boric Acid 190 60 78 [3]
GUP + Boric
_ 150 40 70 [3]
Acid

Advanced Analytical Techniques

To further elucidate the flame retardant mechanism of GUP, advanced analytical techniques are
employed to analyze the composition of the char residue and the evolved gases.

Fourier Transform Infrared (FTIR) Spectroscopy
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FTIR spectroscopy is used to identify the functional groups present in the char residue. This
analysis helps to understand the chemical changes that occur in the material during
combustion and the role of GUP in promoting char formation. For instance, FTIR spectra of the
char from GUP-treated wood show characteristic peaks corresponding to aromatic C=C bonds
and P-O-C linkages, confirming the formation of a stable, cross-linked char structure.[4]

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)

Py-GC-MS is a powerful technique for identifying the volatile products released during the
thermal decomposition of a material. By analyzing the pyrolysis products of GUP-treated
materials, researchers can gain insights into the gas-phase flame retardant mechanism and
identify the specific non-combustible gases and radical scavengers that are released.

Synergistic Effects

The flame retardant efficacy of GUP can be significantly enhanced by combining it with other
flame retardants, most notably boric acid.

GUP and Boric Acid Synergy

The synergistic effect between GUP and boric acid arises from their complementary flame
retardant actions. GUP primarily acts as a charring agent, accelerating the dehydration and
carbonization of the substrate.[3] Boric acid, on the other hand, melts at a lower temperature
and forms a glassy layer of boron trioxide (B203) on the surface of the material.[8] This glassy
layer provides an additional protective barrier and can also promote char formation. The
combination of these two mechanisms leads to a more robust and effective char layer, resulting
in a significant reduction in flammability.[3]
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Guanylurea phosphate is an effective halogen-free flame retardant that operates through a

combination of condensed and gas phase mechanisms. Its ability to promote char formation,
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release non-combustible gases, and potentially scavenge flame-propagating radicals makes it
a valuable tool in improving the fire safety of various materials. The detailed understanding of
its mechanism, supported by robust experimental data, is crucial for the development of
advanced and environmentally friendly flame retardant solutions. The synergistic effects
observed with compounds like boric acid further highlight the potential for creating highly
effective and tailored flame retardant systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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